Cas no 2034586-04-2 (4-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide)

• Product Name: 4-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide
• CAS No: 2034586-04-2
• MF: C₁₄H₁₀FN₃O
• MW: 255.2471
• CID: 5353078
• Update Time: 2025-10-22

4-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-pyrazolo[1,5-a]pyridin-5-ylbenzamide
• 4-fluoro-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide
• 4-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide

• Inchi： 1S/C14H10FN3O/c15-11-3-1-10(2-4-11)14(19)17-12-6-8-18-13(9-12)5-7-16-18/h1-9H,(H,17,19)
• InChI Key： XLRCIZIDPBNCTK-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C(N([H])C1C([H])=C([H])N2C(=C([H])C([H])=N2)C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 2
• Topological Polar Surface Area: 46.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide

Recent Advances in the Study of 4-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide (CAS: 2034586-04-2): A Promising Compound in Chemical Biology and Drug Discovery

The compound 4-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide (CAS: 2034586-04-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazolo[1,5-a]pyridine core and fluorinated benzamide moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its potential as a modulator of various biological targets, including kinases and other signaling proteins, highlighting its versatility in therapeutic applications.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, particularly cancers. Preliminary in vitro studies have demonstrated that 4-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide exhibits selective inhibition against specific kinase isoforms, with notable potency in the low micromolar range. This selectivity is attributed to the compound's ability to form stable interactions with the ATP-binding pockets of target kinases, as revealed by molecular docking simulations and X-ray crystallography studies.

Beyond its kinase inhibitory activity, recent research has also investigated the compound's potential in modulating other biological pathways. For instance, studies have suggested its involvement in the regulation of inflammatory responses, with implications for autoimmune diseases. The fluorinated benzamide moiety appears to play a crucial role in enhancing the compound's bioavailability and metabolic stability, as evidenced by pharmacokinetic profiling in preclinical models. These findings underscore the compound's potential as a multifunctional therapeutic agent.

The synthesis and optimization of 4-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide have also been a focus of recent investigations. Researchers have developed efficient synthetic routes to produce the compound with high purity and yield, enabling further biological evaluation. Structural-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological properties, such as the introduction of additional substituents on the pyrazolo[1,5-a]pyridine ring. These advancements have paved the way for the development of derivative compounds with improved efficacy and safety profiles.

In conclusion, 4-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide (CAS: 2034586-04-2) represents a promising scaffold in drug discovery, with demonstrated potential in targeting kinases and other biological pathways. Ongoing research aims to further elucidate its mechanism of action and explore its therapeutic applications in various disease contexts. The compound's unique structural features and biological activities position it as a valuable tool for chemical biology and a potential lead for future drug development efforts.